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Compound of Interest

Compound Name: 17-Hydroxyventuricidin A

Cat. No.: B12421904

Application Notes and Protocols: 17-
Hydroxyventuricidin A

For Researchers, Scientists, and Drug Development Professionals

Abstract

17-Hydroxyventuricidin A is a macrolide antibiotic with known antifungal and antibacterial
properties. Its therapeutic potential is intrinsically linked to its physicochemical characteristics,
particularly its solubility in common laboratory solvents. This document provides detailed
information on the solubility of 17-Hydroxyventuricidin A in Dimethyl Sulfoxide (DMSO),
ethanol, and methanol. Furthermore, it outlines a comprehensive protocol for solubility
determination and elucidates its primary mechanism of action through the inhibition of ATP
synthase, a critical enzyme in cellular energy metabolism.

Solubility Data

The solubility of 17-Hydroxyventuricidin A is a critical factor for its handling, formulation, and
application in various experimental settings. The following table summarizes the available
solubility data in three common organic solvents.
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Solvent Solubility Temperature Remarks

A clear solution is
expected to form.

. . Further quantitative
Dimethyl Sulfoxide

Soluble Not Specified analysis is
(DMSO)

recommended for
specific

concentrations.

At this concentration,
Ethanol 1 mg/mL[1] Not Specified the compound should
dissolve completely.

A clear solution is
expected to form.
Further quantitative

Methanol Soluble[1] Not Specified analysis is
recommended for
specific

concentrations.

Note: The term "Soluble" indicates that the compound dissolves in the solvent, but the exact
concentration limit has not been quantitatively defined in the available literature. Researchers
should determine the precise solubility for their specific experimental needs.

Mechanism of Action: ATP Synthase Inhibition

17-Hydroxyventuricidin A exerts its antimicrobial effects primarily through the inhibition of
FoF1 ATP synthase. This enzyme is fundamental for the production of ATP, the main energy
currency of the cell.

The Fo subunit of the ATP synthase forms a proton channel in the inner mitochondrial or
bacterial membrane, allowing the passage of protons, which drives the rotation of the F1
subunit. This rotation catalyzes the synthesis of ATP from ADP and inorganic phosphate. 17-
Hydroxyventuricidin A binds to the Fo subunit, effectively blocking the proton channel. This
inhibition disrupts the proton motive force across the membrane, leading to a cascade of
detrimental effects on the cell:
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o Depletion of Cellular ATP: The direct inhibition of ATP synthesis starves the cell of its primary

energy source.

 Disruption of lon Gradients: The collapse of the proton motive force affects other membrane-

dependent processes.

e Cellular Dysfunction and Death: The lack of energy and disruption of essential cellular

processes ultimately lead to cell death.
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Mechanism of 17-Hydroxyventuricidin A Action
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Workflow for Solubility Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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